Cas no 477869-37-7 (1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-(2-fluorophenyl)piperazine)

• Product Name: 1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-(2-fluorophenyl)piperazine
• CAS No: 477869-37-7
• MF: C₂₃H₂₁ClFN₃O₂S
• MW: 457.94814658165
• CID: 5025879
• Update Time: 2023-08-25

1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-(2-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Oprea1_837885
• 1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-(2-fluorophenyl)piperazine
• 1-({4-[(4-chlorophenyl)sulfanyl]-3-nitrophenyl}methyl)-4-(2-fluorophenyl)piperazine
• 1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzyl}-4-(2-fluorophenyl)piperazine

• Inchi： 1S/C23H21ClFN3O2S/c24-18-6-8-19(9-7-18)31-23-10-5-17(15-22(23)28(29)30)16-26-11-13-27(14-12-26)21-4-2-1-3-20(21)25/h1-10,15H,11-14,16H2
• InChI Key： MJGWVYCQRIOEDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(=CC=1[N+](=O)[O-])CN1CCN(C2C=CC=CC=2F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 582
• XLogP3: 6
• Topological Polar Surface Area: 77.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines